Cas no 2763966-25-0 (tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate)
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- EN300-37343340
- 2763966-25-0
- tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate
-
- Inchi: 1S/C13H16N4O2/c1-13(2,3)19-11(18)9-6-4-8(5-7-9)10-15-12(14)17-16-10/h4-7H,1-3H3,(H3,14,15,16,17)
- InChI Key: SUTMLDKBHPNKMB-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(C2=NC(N)=NN2)=CC=1)=O)C(C)(C)C
Computed Properties
- Exact Mass: 260.12732577g/mol
- Monoisotopic Mass: 260.12732577g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 93.9Ų
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37343340-0.05g |
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate |
2763966-25-0 | 0.05g |
$1188.0 | 2023-07-07 | ||
| Enamine | EN300-37343340-0.1g |
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate |
2763966-25-0 | 0.1g |
$1244.0 | 2023-07-07 | ||
| Enamine | EN300-37343340-0.25g |
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate |
2763966-25-0 | 0.25g |
$1300.0 | 2023-07-07 | ||
| Enamine | EN300-37343340-0.5g |
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate |
2763966-25-0 | 0.5g |
$1357.0 | 2023-07-07 | ||
| Enamine | EN300-37343340-1.0g |
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate |
2763966-25-0 | 1.0g |
$1414.0 | 2023-07-07 | ||
| Enamine | EN300-37343340-2.5g |
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate |
2763966-25-0 | 2.5g |
$2771.0 | 2023-07-07 | ||
| Enamine | EN300-37343340-5.0g |
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate |
2763966-25-0 | 5.0g |
$4102.0 | 2023-07-07 | ||
| Enamine | EN300-37343340-10.0g |
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate |
2763966-25-0 | 10.0g |
$6082.0 | 2023-07-07 |
tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate Related Literature
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate
Introduction to tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate (CAS No. 2763966-25-0)
Tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate (CAS No. 2763966-25-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate make it an attractive candidate for various drug development efforts.
The chemical structure of tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate consists of a tert-butyl ester group attached to a benzene ring, which is further substituted with a 5-amino-1,2,4-triazole moiety. The tert-butyl ester group provides enhanced stability and solubility properties, while the triazole ring imparts significant biological activity. This combination of structural elements makes the compound suitable for a wide range of applications in drug discovery and development.
Recent studies have highlighted the potential of tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key inflammatory mediators such as TNF-alpha and IL-6. These findings suggest that tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate could be a valuable lead compound for the development of new anti-inflammatory drugs.
In addition to its anti-inflammatory properties, tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate has also shown promise in cancer research. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits selective cytotoxicity against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings indicate that tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate could be further explored as a potential anticancer agent.
The pharmacokinetic properties of tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate have also been investigated in preclinical studies. Research published in the Journal of Pharmaceutical Sciences showed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The tert-butyl ester group enhances oral bioavailability and plasma stability, making it an attractive candidate for further development as an orally administered drug.
Safety and toxicity profiles are crucial considerations in drug development. Preclinical toxicity studies conducted on tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate have demonstrated that it is well-tolerated at therapeutic doses with minimal adverse effects. These findings support its potential for clinical translation and further evaluation in human trials.
In conclusion, tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate (CAS No. 2763966-25-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as anti-inflammatory and anticancer therapies. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.
2763966-25-0 (tert-butyl 4-(5-amino-4H-1,2,4-triazol-3-yl)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)